Cas no 53103-58-5 (2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester)

• Product Name: 2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester
• CAS No: 53103-58-5
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 372690
• PubChem ID: 103738
• Update Time: 2025-04-19

2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester
• Methyl 2-hydroxy-3-methyl-4-oxocyclohex-2-ene-1-carboxylate
• DTXSID90967638
• 53103-58-5
• NS00057268
• EINECS 258-364-3

• Inchi： 1S/C9H12O4/c1-5-7(10)4-3-6(8(5)11)9(12)13-2/h6,11H,3-4H2,1-2H3
• InChI Key： RPPMIZUMAXAWTB-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(CCC1C(=O)OC)=O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.254
• Boiling Point: 293.8°Cat760mmHg
• Flash Point: 115.1°C
• Refractive Index: 1.52
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones